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Compound of Interest

Compound Name:
[(4-Methylphenyl)methyl]boronic

acid

CAS No.: 21983-00-6

Cat. No.: B11922352

Get Quote

Executive Summary & Strategic Directive
4-Methylbenzylboronic acid (CAS: 145435-86-7) is a specialized sp³-hybridized organoboron

building block. Unlike its aryl counterpart (p-tolylboronic acid), the boron atom is attached to a

benzylic carbon. This structural difference introduces a critical instability: benzylic

protodeboronation.

Core Directive: Do not attempt to isolate the free boronic acid unless absolutely necessary. The

free acid is prone to rapid degradation via C-B bond cleavage under aqueous/basic conditions

and auto-oxidation in air. The industry-standard best practice is to synthesize and store the

compound as its Pinacol Ester (Bpin) or Potassium Trifluoroborate salt (BF₃K).

This guide prioritizes the Palladium-Catalyzed Borylation (Pathway A) for research-scale purity

and the Grignard Method (Pathway B) for cost-effective scale-up, with a mandatory focus on

stabilization strategies.
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Pathway A: Palladium-Catalyzed Borylation (The
"Miyaura" Standard)
This is the preferred method for medicinal chemistry (gram-scale) due to its mild conditions and

compatibility with functional groups. It avoids the harsh basicity of Grignard reagents.

Mechanism & Logic
The reaction utilizes a Pd(0)/Pd(II) catalytic cycle to cross-couple a benzyl halide with a diboron

source (e.g.,

).

Why Pd(PPh₃)₂Cl₂? Benzylic halides are highly reactive electrophiles. A simple

triphenylphosphine system is sufficient and cost-effective compared to Buchwald ligands.

Why

? It directly yields the stable pinacol ester, bypassing
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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